Cas no 90675-53-9 (4-Pentenoic acid, 2-acetyl-4-chloro-, ethyl ester)
90675-53-9 structure
Product Name:4-Pentenoic acid, 2-acetyl-4-chloro-, ethyl ester
CAS No:90675-53-9
MF:C9H13ClO3
MW:204.650722265244
CID:788487
PubChem ID:11264184
Update Time:2025-04-19
4-Pentenoic acid, 2-acetyl-4-chloro-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 4-Pentenoic acid, 2-acetyl-4-chloro-, ethyl ester
- ethyl 2-acetyl-4-chloropent-4-enoate
- 90675-53-9
- ethyl 2-acetyl-4-chloro-4-pentenoate
- DTXSID00460483
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- Inchi: 1S/C9H13ClO3/c1-4-13-9(12)8(7(3)11)5-6(2)10/h8H,2,4-5H2,1,3H3
- InChI Key: KDAXONSPDLCLQU-UHFFFAOYSA-N
- SMILES: ClC(=C)CC(C(=O)OCC)C(C)=O
Computed Properties
- Exact Mass: 204.0553220g/mol
- Monoisotopic Mass: 204.0553220g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 43.4Ų
4-Pentenoic acid, 2-acetyl-4-chloro-, ethyl ester Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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